
Anthracen-2-ol: A Technical Overview of a
Bioactive Anthracene Derivative

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: anthracen-2-ol

Cat. No.: B021771 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of anthracen-2-ol, a hydroxylated

derivative of anthracene. While specific experimental data for anthracen-2-ol is limited in

publicly available literature, this document consolidates the known information and draws upon

data from closely related hydroxyanthracene compounds to provide a broader context for its

potential properties and applications. This guide is intended to serve as a foundational resource

for researchers and professionals in drug development and related scientific fields.

Core Chemical and Physical Properties
Anthracen-2-ol, also known as 2-hydroxyanthracene, is a polycyclic aromatic hydrocarbon

with a hydroxyl group at the second position of the anthracene core. This substitution

influences its chemical reactivity and biological activity.

Table 1: Physicochemical Properties of Anthracen-2-ol
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Property Value Reference

CAS Number 613-14-9 [1]

Molecular Formula C₁₄H₁₀O [2]

Molecular Weight 194.23 g/mol

IUPAC Name Anthracen-2-ol [1]

Synonyms
2-Anthrol, 2-

Hydroxyanthracene, β-Anthrol
[1]

Physical Form Solid

Purity (Typical) >98%

Spectroscopic Data
Detailed spectroscopic data for anthracen-2-ol is not extensively reported. However, some UV-

Vis absorption data is available. For context, the general spectral characteristics of the parent

anthracene molecule are well-documented and can serve as a reference point.

Table 2: Spectroscopic Data for Anthracen-2-ol and Related Compounds

Compound
Spectroscopic
Method

Key Data Points Reference

Anthracen-2-ol UV-Vis (in aq. EtOH) λmax: 370 nm

Anthracene
UV-Vis (in

Cyclohexane)

λmax: 356.2 nm (ε =

9,700 cm⁻¹/M)
[3]

Anthracene
Fluorescence (in

Cyclohexane)

Excitation: 350 nm,

Quantum Yield: 0.36
[3]

Synthesis of Hydroxyanthracene Derivatives
While a specific, detailed experimental protocol for the synthesis of anthracen-2-ol is not

readily available in the reviewed literature, the synthesis of related hydroxyanthraquinone
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compounds can provide a model for potential synthetic routes. One common approach involves

the Friedel-Crafts acylation followed by cyclization. For instance, the synthesis of 2-

hydroxyanthraquinone can be achieved from phthalic anhydride and a substituted benzene.

Illustrative Experimental Protocol: Synthesis of 2-
Hydroxyanthraquinone
The following protocol for the synthesis of 2-hydroxyanthraquinone is adapted from established

methods and serves as an example of how a hydroxylated anthracenoid can be prepared.

Materials:

Phthalic anhydride

Phenol

Boric acid

Sulfuric acid

Water

Suitable organic solvent (e.g., ethanol for recrystallization)

Procedure:

A mixture of phthalic anhydride, phenol, and boric acid is heated in the presence of sulfuric

acid.

The reaction mixture is heated at a controlled temperature to facilitate the condensation and

cyclization reactions.

After the reaction is complete, the mixture is cooled and poured into water to precipitate the

crude product.

The crude 2-hydroxyanthraquinone is collected by filtration and washed with water to remove

acid impurities.
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The product is then purified, typically by recrystallization from a suitable solvent like ethanol,

to yield the final product.

Synthesis Workflow

Phthalic Anhydride +
Phenol + Boric Acid

Friedel-Crafts Acylation
& Cyclization
(H₂SO₄, Heat)

Quenching
(H₂O)

Isolation of
Crude Product

Recrystallization
(Ethanol) Pure 2-Hydroxyanthraquinone

Click to download full resolution via product page

A generalized workflow for the synthesis of a hydroxyanthraquinone.

Biological Activity and Potential Signaling Pathways
Hydroxyanthracene derivatives are a class of naturally occurring compounds found in various

plants and have been used in traditional medicine, primarily for their laxative effects.[4] These

compounds are known to stimulate intestinal peristalsis.[4]

The biological activity of hydroxyanthracenes is thought to be mediated through various

mechanisms, including potential interactions with cellular signaling pathways. While specific

pathways for anthracen-2-ol have not been elucidated, related anthracene derivatives have

been investigated for their potential to inhibit protein kinases, which are key regulators of

cellular processes.

Hypothetical Kinase Inhibition Pathway
Many therapeutic agents, particularly in oncology, function by inhibiting specific protein kinases.

A hypothetical mechanism by which a hydroxyanthracene derivative could inhibit a kinase

signaling pathway is depicted below. This is a generalized representation and has not been

specifically demonstrated for anthracen-2-ol.
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Hypothetical Kinase Inhibition
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A potential mechanism of kinase inhibition by a small molecule.
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Toxicological Profile
The toxicological properties of specific monohydroxyanthracenes are not well-defined.

However, the broader class of hydroxyanthracene derivatives has undergone scrutiny. Some

studies have indicated that certain hydroxyanthracene derivatives, such as emodin and aloe-

emodin, may exhibit genotoxic effects in vitro.[5] The European Food Safety Authority (EFSA)

has raised concerns about the safety of hydroxyanthracene derivatives in food. It is important

to note that the toxicity can vary significantly between different derivatives.

Table 3: General Toxicological Information for Hydroxyanthracene Derivatives

Endpoint Observation Reference

Genotoxicity (in vitro)

Some derivatives (e.g.,

emodin, aloe-emodin) have

shown evidence of

genotoxicity.

[5]

Carcinogenicity

Long-term studies on specific

derivatives have raised

concerns.

Primary Biological Effect
Laxative effect through

stimulation of colonic motility.
[4][6]

Conclusion
Anthracen-2-ol is a structurally simple derivative of anthracene with the potential for

interesting biological activity. However, a comprehensive review of the current literature reveals

a notable lack of in-depth studies specifically focused on this isomer. While its core

physicochemical properties are known, detailed experimental protocols for its synthesis and

biological evaluation, as well as its specific mechanisms of action, remain to be thoroughly

investigated. Future research is warranted to elucidate the unique properties of anthracen-2-ol
and to determine its potential for applications in medicinal chemistry and drug development.

The information provided on related hydroxyanthracene compounds can serve as a valuable

starting point for such investigations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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